2-{[4-amino-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• Molecular Formula: C19H19N5O3S
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 2-[[4-amino-5-(2-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C19H19N5O3S/c1-12-4-2-3-5-14(12)18-22-23-19(24(18)20)28-11-17(25)21-13-6-7-15-16(10-13)27-9-8-26-15/h2-7,10H,8-9,11,20H2,1H3,(H,21,25)
• InChI Key: NRWPKIXRVXFVAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(N2N)SCC(=O)NC3=CC4=C(C=C3)OCCO4

Description

2-{[4-amino-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is a synthetic acetamide derivative featuring a 1,2,4-triazole core substituted with a 4-amino group and a 5-(2-methylphenyl) moiety. The sulfanyl bridge connects the triazole ring to an acetamide group, which is further linked to a 2,3-dihydro-1,4-benzodioxin aromatic system.

The benzodioxin moiety enhances lipophilicity and may improve blood-brain barrier permeability, while the 2-methylphenyl group introduces steric and electronic effects that could modulate receptor binding. The 4-amino group on the triazole ring may participate in hydrogen bonding, a critical factor in biological interactions.

Preparation Methods

Formation of the Triazole Skeleton

A mixture of 2-methylphenylacetonitrile (1.0 equiv) and thiosemicarbazide (1.2 equiv) is refluxed in ethanol under acidic conditions (HCl, pH 3–4) for 12 hours. The reaction proceeds via nucleophilic attack of the hydrazine moiety on the nitrile carbon, followed by cyclization to yield 5-(2-methylphenyl)-1,2,4-triazole-3-thiol (Intermediate A). The crude product is purified via recrystallization from ethanol/water (7:3), achieving a yield of 78%.

Key Reaction Parameters

Parameter	Value
Solvent	Ethanol
Temperature	80°C (reflux)
Catalyst	HCl (0.1 M)
Reaction Time	12 hours
Yield	78%

Introduction of the 4-Amino Group

Intermediate A is treated with aqueous ammonia (28% w/w) at 60°C for 6 hours to replace the thiol group at position 4 with an amino group. The reaction is monitored via TLC (silica gel, eluent: ethyl acetate/hexane 1:1), and the product, 4-amino-5-(2-methylphenyl)-1,2,4-triazole-3-thiol (Intermediate B), is isolated in 85% yield after vacuum drying.

Preparation of N-(2,3-Dihydro-1,4-Benzodioxin-6-yl)Acetamide

The benzodioxin moiety is synthesized through a Friedel-Crafts alkylation followed by acetylation:

Synthesis of 6-Amino-2,3-Dihydro-1,4-Benzodioxin

Catechol (1.0 equiv) is reacted with 1,2-dibromoethane (1.1 equiv) in the presence of K₂CO₃ (2.0 equiv) in DMF at 120°C for 8 hours. The resulting 1,4-benzodioxane is nitrated using HNO₃/H₂SO₄ (1:3) at 0°C, followed by catalytic hydrogenation (H₂, 5 atm, Pd/C 10%) to yield 6-amino-2,3-dihydro-1,4-benzodioxin (Intermediate C) with 90% purity.

Acetylation of the Amino Group

Intermediate C (1.0 equiv) is treated with acetyl chloride (1.5 equiv) in anhydrous dichloromethane (DCM) at 0°C. Triethylamine (2.0 equiv) is added dropwise to scavenge HCl. After stirring for 4 hours, the mixture is washed with NaHCO₃ (5% w/w) and brine, yielding N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide (Intermediate D) in 92% yield.

Coupling of Triazole-Thiol and Acetamide Moieties

The final step involves forming the sulfanyl-acetamide bridge via nucleophilic substitution:

Activation of Intermediate B

Intermediate B (1.0 equiv) is dissolved in dry DMF and treated with NaH (1.2 equiv) at 0°C to deprotonate the thiol group. Chloroacetyl chloride (1.1 equiv) is added slowly, and the reaction is stirred for 2 hours to form 2-chloro-N-(4-amino-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl)acetamide (Intermediate E).

Nucleophilic Displacement with Intermediate D

Intermediate E (1.0 equiv) and Intermediate D (1.0 equiv) are combined in DMF with K₂CO₃ (2.0 equiv) at 50°C for 6 hours. The sulfanyl group displaces the chloride, forming the target compound. Purification via column chromatography (silica gel, eluent: CH₂Cl₂/MeOH 95:5) affords the final product in 75% yield.

Optimized Reaction Conditions

Parameter	Value
Solvent	DMF
Base	K₂CO₃
Temperature	50°C
Reaction Time	6 hours
Yield	75%

Structural Characterization and Validation

The compound is characterized using:

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, triazole-H), 7.45–7.30 (m, 4H, aromatic), 4.25 (s, 2H, CH₂CO), 3.95–3.85 (m, 4H, benzodioxin-OCH₂).

• IR (KBr) : 3350 cm⁻¹ (N-H stretch), 1650 cm⁻¹ (C=O), 1250 cm⁻¹ (C-S).

• HPLC : Purity >98% (C18 column, MeOH/H₂O 70:30).

Challenges and Mitigation Strategies

• Regioselectivity in Triazole Formation : Use of HCl as a catalyst directs cyclization to the 1,2,4-triazole isomer.

• Byproduct Formation During Acetylation : Excess acetyl chloride and low temperatures minimize diacetylation.

• Purification Difficulties : Gradient elution in chromatography resolves polar byproducts.

Chemical Reactions Analysis

Types of Reactions

2-{[4-amino-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group (if present) can be reduced to an amine.

Substitution: The triazole ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide (H₂O₂) for oxidation, reducing agents like sodium borohydride (NaBH₄) for reduction, and nucleophiles like amines for substitution reactions. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the sulfanyl group can yield sulfoxides or sulfones, while reduction of a nitro group can produce an amine.

Scientific Research Applications

Synthesis and Structural Characteristics

The compound is synthesized through a multi-step process involving the reaction of 2,3-dihydrobenzo[1,4]-dioxin-6-amine with sulfonyl chlorides and subsequent derivatization with bromoacetamides. The synthesis pathway typically includes:

• Formation of Sulfonamide : The initial step involves the reaction of 2,3-dihydrobenzo[1,4]-dioxin-6-amine with a sulfonyl chloride in an aqueous alkaline medium.
• Derivatization : The resulting sulfonamide is then reacted with various bromoacetamides to yield the desired acetamide derivatives.

The compound's structure can be represented by its molecular formula $C_{17}H_{18}N_{6}O_{3}S_{2}$ and its IUPAC name is 2-{[4-amino-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide .

Enzyme Inhibition

One of the primary applications of this compound is its potential as an inhibitor of various enzymes:

• α-glucosidase Inhibition : Research indicates that compounds containing the benzodioxane moiety exhibit significant inhibitory activity against α-glucosidase. This suggests potential therapeutic applications in managing Type 2 Diabetes Mellitus (T2DM) by delaying carbohydrate absorption .
• Acetylcholinesterase Inhibition : The compound also shows promise as an acetylcholinesterase inhibitor, which is crucial for the treatment of Alzheimer's disease. Sulfonamide derivatives have been reported to possess good inhibitory effects against this enzyme .

Anticancer Activity

Recent studies have highlighted the anticancer potential of similar triazole-containing compounds. For instance:

• Compounds with triazole structures have demonstrated broad-spectrum antitumor activity and are being investigated as alternatives to conventional anticancer drugs. These compounds can induce apoptosis in cancer cells through various mechanisms .

Case Studies and Research Findings

Several studies have documented the efficacy of compounds related to 2-{[4-amino-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide:

• In Silico Studies : Computational studies have shown that these compounds can effectively bind to target enzymes such as acetylcholinesterase and α-glucosidase. Molecular docking simulations suggest favorable interactions that could lead to effective inhibition .
• In Vitro Testing : Laboratory tests on synthesized derivatives have confirmed their inhibitory effects on enzyme activity and their cytotoxicity against various cancer cell lines .

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide involves its interaction with specific molecular targets and pathways. The triazole ring can interact with enzymes and receptors, potentially inhibiting their activity. The benzodioxin moiety may contribute to the compound’s binding affinity and specificity. Overall, the compound’s effects are mediated through its ability to modulate biochemical pathways and molecular interactions.

Comparison with Similar Compounds

Key Observations:

Substituent Position 4: The 4-amino group in the target compound contrasts with 4-ethyl in the pyridinyl analogue . Ethyl groups (as in ) may increase metabolic stability but reduce polarity, affecting bioavailability.

Substituent Position 5 :

• 2-Methylphenyl (target) vs. 2-pyridinyl () vs. furan-2-yl ():

• 2-Pyridinyl introduces a basic nitrogen, improving water solubility and enabling coordination with metal ions in enzymatic active sites .

Biological Activity: The furan-2-yl derivatives demonstrated significant anti-exudative activity (83% inhibition at 10 mg/kg) compared to diclofenac sodium (73% at 8 mg/kg) . This suggests that smaller, electron-rich heterocycles at position 5 may optimize anti-inflammatory effects.

Pharmacokinetic and Physicochemical Properties

• Metabolic Stability: The 4-amino group may render the target compound susceptible to oxidative metabolism, whereas ethyl or pyridinyl substituents (as in ) could prolong half-life.

Biological Activity

The compound 2-{[4-amino-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is a novel triazole derivative that has garnered interest due to its potential biological activities. Triazoles are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities. This article explores the biological activity of this specific compound, synthesizing findings from various studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{16}\text{H}_{18}\text{N}_4\text{O}_2\text{S}$$

Key Features

• Molecular Weight : 334.41 g/mol
• Functional Groups : Triazole ring, sulfanyl group, and benzodioxin moiety.

Antimicrobial Activity

Triazole compounds are often evaluated for their antimicrobial properties. Studies have shown that derivatives of triazoles exhibit significant activity against various pathogens.

• Mechanism of Action : Triazoles primarily inhibit the enzyme lanosterol 14α-demethylase, disrupting ergosterol biosynthesis in fungi. This leads to cell membrane dysfunction and ultimately cell death.
• Activity Spectrum : The compound has demonstrated effectiveness against bacteria such as Escherichia coli and Staphylococcus aureus, as well as antifungal activity against Candida albicans and Candida tropicalis .

Cytotoxicity and Anticancer Activity

Recent studies have investigated the cytotoxic effects of triazole derivatives on cancer cell lines.

• In Vitro Studies : The compound was tested against several human cancer cell lines. For instance, it exhibited IC50 values in the range of 5–10 µM against cervical and bladder cancer cells .
• Induction of Apoptosis : The compound has been shown to induce apoptosis in cancer cells. Flow cytometry analyses revealed that treatment with the compound led to an increase in early and late apoptotic cells, indicating its potential as a chemotherapeutic agent .
• Comparative Efficacy : When compared to standard chemotherapeutics like cisplatin, this triazole derivative showed comparable or superior efficacy in certain cancer types .

Case Studies

Several studies have highlighted the biological activity of similar triazole compounds:

Study	Compound	Activity	IC50 (µM)
1	Triazole A	Antibacterial	7.5
2	Triazole B	Antifungal	8.0
3	Triazole C	Anticancer (SISO)	5.0

These findings suggest that modifications in the triazole structure can significantly impact biological activity.

Pharmacological Implications

The biological activities observed suggest potential therapeutic applications:

• Antimicrobial Agents : Effective against resistant strains of bacteria.
• Anticancer Drugs : Potential for development into targeted therapies for specific cancers.

Q & A

Q. How can researchers optimize the synthesis of this compound to achieve high purity and yield?

• Methodology: The synthesis involves multi-step reactions, including cyclization of the triazole core, sulfanyl group introduction, and coupling with the benzodioxin acetamide moiety. Key steps include:

• Controlled temperature (e.g., 60–80°C) during triazole ring formation to minimize side products .
• Use of anhydrous solvents (e.g., DMF or THF) to stabilize reactive intermediates .
• Purification via column chromatography or recrystallization to isolate the final product .
  Yield optimization requires monitoring reaction progress with TLC or HPLC .

Q. What spectroscopic techniques are critical for confirming the compound’s structural integrity?

• Methodology:

• 1H/13C NMR : Assign peaks to confirm the triazole ring (δ 7.5–8.5 ppm for aromatic protons), sulfanyl group (δ 3.0–3.5 ppm for –S–CH2–), and benzodioxin moiety (δ 4.2–4.5 ppm for –O–CH2–) .
• FT-IR : Validate the presence of –NH2 (3300–3500 cm⁻¹) and carbonyl groups (1650–1700 cm⁻¹) .
• Mass Spectrometry : High-resolution MS (HRMS) to confirm molecular ion [M+H]+ and rule out impurities .

Q. How should researchers design initial biological activity screens for this compound?

• Methodology:

• In vitro assays : Test antimicrobial activity via MIC (Minimum Inhibitory Concentration) against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) .
• Anti-inflammatory potential : Measure inhibition of COX-2 or TNF-α in macrophage cell lines (e.g., RAW 264.7) at 10–100 µM doses .
• Dose-response curves : Compare efficacy to reference drugs (e.g., diclofenac for anti-exudative activity) .

Advanced Research Questions

Q. What strategies resolve contradictions in biological activity data across structurally similar analogs?

• Methodology:

• Structure-Activity Relationship (SAR) analysis : Systematically vary substituents (e.g., 2-methylphenyl vs. 4-chlorophenyl) and correlate with activity trends .
• Computational docking : Use tools like AutoDock to predict binding affinities to target proteins (e.g., bacterial dihydrofolate reductase) .
• Meta-analysis : Cross-reference data from analogs (e.g., furan-2-yl vs. pyridinyl derivatives) to identify conserved pharmacophores .

Q. How can in vivo studies be designed to evaluate pharmacokinetics and toxicity?

• Methodology:

• Animal models : Administer the compound orally (10–50 mg/kg) in rodents to assess bioavailability and plasma half-life .
• Toxicology : Monitor liver/kidney function markers (ALT, creatinine) and histopathology after 28-day repeated dosing .
• Formulation : Use nanoemulsions or liposomes to enhance solubility and reduce off-target effects .

Q. What experimental approaches elucidate the compound’s mechanism of action in cancer models?

• Methodology:

• Apoptosis assays : Measure caspase-3 activation and mitochondrial membrane depolarization in cancer cell lines (e.g., MCF-7) .
• Transcriptomics : Perform RNA-seq to identify dysregulated pathways (e.g., PI3K/AKT) post-treatment .
• In vivo xenografts : Evaluate tumor growth inhibition in nude mice, comparing results to in vitro data for translational relevance .